2-bromo-N-((6-(furan-3-yl)pyridin-3-yl)methyl)-5-methoxybenzamide

• IUPAC Name: 2-bromo-N-[[6-(furan-3-yl)pyridin-3-yl]methyl]-5-methoxybenzamide
• InChI: InChI=1S/C18H15BrN2O3/c1-23-14-3-4-16(19)15(8-14)18(22)21-10-12-2-5-17(20-9-12)13-6-7-24-11-13/h2-9,11H,10H2,1H3,(H,21,22)
• InChI Key: RFSQCJDHJPKWEV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)Br)C(=O)NCC2=CN=C(C=C2)C3=COC=C3
• Molecular Formula: C18H15BrN2O3
• Molecular Weight: 387.2 g/mol

Description

The compound “2-bromo-N-((6-(furan-3-yl)pyridin-3-yl)methyl)-5-methoxybenzamide” is a complex organic molecule that contains several functional groups and heterocyclic rings. It has a benzamide group, a furan ring, and a pyridine ring, which are common structures in many bioactive compounds.

Scientific Research Applications

Antiprotozoal and Antimalarial Applications

One area of application for structurally similar compounds is as antiprotozoal agents. For example, novel dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines have shown strong DNA affinities and in vitro IC50 values of 63 nM or less against T. b. rhodesiense and P. falciparum, indicating potential for treating trypanosomiasis and malaria (Ismail et al., 2004).

Antidopaminergic Properties for Neuroleptic Applications

Compounds structurally similar to 2-bromo-N-((6-(furan-3-yl)pyridin-3-yl)methyl)-5-methoxybenzamide have been studied for their antidopaminergic properties, suggesting potential applications in developing neuroleptic agents. Substituted 6-methoxysalicylamides, for instance, have been found potent in blocking dopamine receptors, indicating their use in treating disorders associated with dopamine dysregulation (de Paulis et al., 1985).

Antiviral Activity

Furthermore, the synthesis of acyclic nucleoside phosphonate analogues, including pyrimidines substituted with various groups, has demonstrated marked inhibition of retrovirus replication in cell culture. This suggests a potential application of structurally related compounds in antiviral therapies (Hocková et al., 2003).

Applications in Organic Synthesis and Catalysis

Additionally, the presence of bromo and methoxy groups in compounds similar to this compound makes them valuable intermediates in organic synthesis. For instance, silica gel-promoted synthesis of 2-bromo-3-hydroxybenzoate derivatives highlights the utility of brominated compounds in constructing complex molecules, which can be further functionalized for various applications (Shinohara et al., 2014).

Mechanism of Action

The mechanism of action of this compound would depend on its target in the body. Many compounds with similar structures have diverse biological activities, such as antiviral, anti-inflammatory, anticancer, and antimicrobial activities.